3-(4-Methoxyphenyl)-1-((3,3,3-trifluoropropyl)sulfonyl)azepane

• IUPAC Name: 3-(4-methoxyphenyl)-1-(3,3,3-trifluoropropylsulfonyl)azepane
• InChI: InChI=1S/C16H22F3NO3S/c1-23-15-7-5-13(6-8-15)14-4-2-3-10-20(12-14)24(21,22)11-9-16(17,18)19/h5-8,14H,2-4,9-12H2,1H3
• InChI Key: DHXUPVXFZYRMSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CCCCN(C2)S(=O)(=O)CCC(F)(F)F
• Molecular Formula: C16H22F3NO3S
• Molecular Weight: 365.4 g/mol

Description

3-(4-Methoxyphenyl)-1-((3,3,3-trifluoropropyl)sulfonyl)azepane, also known as MTSA, is a chemical compound that has been widely studied for its potential applications in scientific research. MTSA is a member of the azepane family of compounds and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Novel Synthesis and Impurities in Pharmaceuticals

Research focused on the synthesis of omeprazole, a proton pump inhibitor, revealed insights into pharmaceutical impurities and novel synthesis methods which could apply to compounds like "3-(4-Methoxyphenyl)-1-((3,3,3-trifluoropropyl)sulfonyl)azepane" due to the structural similarities in sulfonyl and methoxyphenyl groups (Saini et al., 2019).

Environmental Degradation of Polyfluoroalkyl Chemicals

A review of microbial degradation of polyfluoroalkyl chemicals, which share similarities with "this compound" due to their trifluoropropyl group, highlights the environmental fate and degradation pathways of such compounds (Liu & Mejia Avendaño, 2013).

Reversible Cholinesterase Inhibitors for Organophosphate Exposure

Research into reversible cholinesterase inhibitors as a pretreatment for exposure to organophosphates could inform applications of "this compound" in protective treatments against toxic exposures, given its potential biochemical reactivity (Lorke & Petroianu, 2018).

Developmental Toxicity of Perfluoroalkyl Acids

Studies on the developmental toxicity of perfluoroalkyl acids and their derivatives, including their widespread prevalence and potential health impacts, provide a context for assessing the safety and environmental impact of similar fluorinated compounds (Lau et al., 2004).

Inhaled Analgesics

The role of inhaled methoxyflurane as an analgesic, which shares a methoxyphenyl group with "this compound," suggests potential applications in pain management and medical procedures (Porter et al., 2018).

Environmental Estrogens

Research into methoxychlor as a model for environmental estrogens, examining the physiological effects and potential hazards of chemicals with estrogenic activity, could be relevant for evaluating the safety and biological interactions of compounds with methoxyphenyl groups (Cummings, 1997).